Cas no 202658-88-6 (2-Chloro-N-(methylsulfonyl)acetamide)

• Product Name: 2-Chloro-N-(methylsulfonyl)acetamide
• CAS No: 202658-88-6
• MF: C₃H₆ClNO₃S
• MW: 171.602638721466
• MDL: MFCD20637131
• CID: 1395844
• PubChem ID: 23596666
• Update Time: 2025-05-19

2-Chloro-N-(methylsulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(methylsulfonyl)-
• 2-chloro-N-methylsulfonylacetamide
• 2-Chloro-N-(methylsulfonyl)acetamide
• 2-Chloro-N-(methanesulfonyl)acetamide
• Acetamide,2-chloro-N-(methylsulfonyl)-
• AK595625
• AKOS030563491
• G2PCN6MD6H
• N-(Chloracetyl)methanesulfonamide
• EN300-6985361
• DTXSID40635133
• SY276919
• DB-098672
• 2-CHLORO-N-METHANESULFONYLACETAMIDE
• 202658-88-6
• CIA65888
• MFCD20637131
• CS-13240
• SCHEMBL968395
• CS-M3075
• C3H6ClNO3S

• MDL： MFCD20637131
• Inchi： 1S/C3H6ClNO3S/c1-9(7,8)5-3(6)2-4/h2H2,1H3,(H,5,6)
• InChI Key： BKLFBPWLPOUGTM-UHFFFAOYSA-N
• SMILES： ClCC(NS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 170.97578
• Monoisotopic Mass: 170.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: -0.3

Experimental Properties

• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (48 g/l) (25 º C),
• PSA: 63.24

2-Chloro-N-(methylsulfonyl)acetamide Security Information

• Signal Word：Danger
• Hazard Statement： H302-H314-H319
• Warning Statement： P280-P301+P312-P303+P361+P353-P304+P340-P305+P351+P338-P310
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD677270)

Additional information on 2-Chloro-N-(methylsulfonyl)acetamide

Recent Advances in the Study of 2-Chloro-N-(methylsulfonyl)acetamide (CAS: 202658-88-6): A Comprehensive Research Brief

2-Chloro-N-(methylsulfonyl)acetamide (CAS: 202658-88-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and methylsulfonyl functional groups, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The purpose of this research brief is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 2-Chloro-N-(methylsulfonyl)acetamide. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a two-step process starting from chloroacetyl chloride and methylsulfonamide, with optimized reaction conditions that minimize by-products. This advancement is particularly relevant for pharmaceutical applications where high purity is essential.

In terms of biological activity, 2-Chloro-N-(methylsulfonyl)acetamide has shown promise as a precursor in the synthesis of bioactive molecules. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in creating sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. These inhibitors have potential applications in treating glaucoma, epilepsy, and certain cancers. The study highlighted the compound's role in introducing the methylsulfonyl moiety, which is critical for binding affinity and selectivity.

Further research has explored the compound's mechanism of action at the molecular level. Computational studies using density functional theory (DFT) and molecular docking simulations have provided insights into its electronic properties and interactions with biological targets. These findings, published in Chemical Biology & Drug Design (2024), suggest that 2-Chloro-N-(methylsulfonyl)acetamide's reactivity is influenced by the electron-withdrawing effects of both the chloro and methylsulfonyl groups, making it a versatile intermediate in medicinal chemistry.

In addition to its pharmaceutical potential, 2-Chloro-N-(methylsulfonyl)acetamide has been investigated for its role in agrochemical applications. A 2023 study in Pest Management Science reported its use as a building block for novel herbicides with improved environmental profiles. The compound's structural features contribute to the herbicidal activity while reducing toxicity to non-target organisms, aligning with the growing demand for sustainable agrochemicals.

Despite these advancements, challenges remain in fully harnessing the potential of 2-Chloro-N-(methylsulfonyl)acetamide. Issues such as stability under physiological conditions and scalability of synthetic methods require further investigation. Ongoing research aims to address these limitations through structural modifications and process optimization. Collaborative efforts between academic and industrial researchers are expected to drive future breakthroughs in this area.

In conclusion, 2-Chloro-N-(methylsulfonyl)acetamide (CAS: 202658-88-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its synthesis, biological activity, and applications, paving the way for its use in drug development and agrochemical innovation. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical and agricultural needs.